Cas no 1354024-90-0 (N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide)

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide is a chiral small-molecule compound featuring a pyrrolidine scaffold with an acetamide and cyclopropyl substitution. Its structural complexity, including the (S)-2-amino-propionyl moiety, suggests potential utility in medicinal chemistry, particularly as a building block for peptidomimetics or enzyme inhibitors. The cyclopropyl group may enhance metabolic stability, while the acetamide functionality offers versatility for further derivatization. The compound’s stereochemical purity is critical for applications requiring precise molecular recognition. Its well-defined synthetic route ensures reproducibility, making it suitable for research in drug discovery and biochemical studies. This compound is primarily of interest for academic and industrial investigations targeting bioactive molecule development.
N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide structure
1354024-90-0 structure
Product Name:N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide
CAS No:1354024-90-0
MF:C13H23N3O2
MW:253.340623140335
CID:2163189
Update Time:2025-05-20

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-((s)-2-amino-propionyl)-pyrrolidin-2-ylmethyl]-n-cyclopropyl-acetamide
    • N-[1-((S)-2-aminopropanyl)pyrrolidin-2-ylmethyl]-N-cyclopropylacetamide
    • N-((1-((S)-2-Aminopropanoyl)pyrrolidin-2-yl)methyl)-N-cyclopropylacetamide
    • AM97013
    • N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide
    • Inchi: 1S/C13H23N3O2/c1-9(14)13(18)15-7-3-4-12(15)8-16(10(2)17)11-5-6-11/h9,11-12H,3-8,14H2,1-2H3/t9-,12?/m0/s1
    • InChI Key: SFPGMBZHLNNHAB-QHGLUPRGSA-N
    • SMILES: O=C(C)N(CC1CCCN1C([C@H](C)N)=O)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Topological Polar Surface Area: 66.6

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084836-500mg
N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide
1354024-90-0
500mg
£694.00 2022-02-28
Chemenu
CM499069-1g
N-((1-((S)-2-Aminopropanoyl)pyrrolidin-2-yl)methyl)-N-cyclopropylacetamide
1354024-90-0 97%
1g
$1378 2023-01-01

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide Related Literature

Additional information on N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide

Introduction to N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide (CAS No. 1354024-90-0)

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide is a bioactive compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. With a CAS number of 1354024-90-0, this compound represents a fascinating example of how structural modifications can lead to novel pharmacological properties. The presence of a pyrrolidinylmethyl moiety and a cyclopropyl group in its molecular framework suggests potential interactions with biological targets, making it a subject of intense study in medicinal chemistry.

The compound's structure incorporates several key functional groups that contribute to its reactivity and biological activity. The (S)-2-amino-propionyl side chain introduces chirality, which is often crucial for the efficacy and selectivity of drug candidates. This stereochemical feature is particularly relevant in the context of modern drug design, where enantiopurity plays a critical role in minimizing side effects and maximizing therapeutic outcomes. The acetamide moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The pyrrolidinylmethyl group, in particular, has been identified as a key interaction site, capable of forming hydrogen bonds and hydrophobic interactions with protein targets. This insight has guided the optimization of analogs with enhanced binding affinity and selectivity.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and expanding therapeutic options. N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide exemplifies the importance of structural diversity in medicinal chemistry. Its unique combination of functional groups has led to intriguing pharmacological profiles, prompting further investigation into its potential as an anti-inflammatory agent or as a lead compound for more complex drug candidates.

The synthesis of this compound involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of additional modifications to fine-tune biological activity.

Current research is focused on evaluating the pharmacokinetic properties of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide in preclinical models. Preliminary studies have shown promising results regarding its metabolic stability and distribution profiles, suggesting that it may be suitable for oral administration. Additionally, efforts are underway to assess its potential toxicity profile through comprehensive safety evaluations, ensuring that it meets stringent regulatory requirements before moving into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way bioactive compounds are identified and optimized. By leveraging these technologies, researchers can accelerate the identification of promising candidates like N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide and predict their biological activity with remarkable accuracy. This synergy between experimental chemistry and computational biology holds great promise for accelerating the development of next-generation therapeutics.

Looking ahead, the future prospects for N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic indications. The compound's unique structural features make it a valuable tool for understanding complex biological pathways and developing innovative treatments for various diseases. As research continues to uncover its full potential, it is likely to play a significant role in shaping the future landscape of pharmaceutical innovation.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited